3-{[2-(3,4-diethoxyphenyl)ethyl]amino}-2-pentanoylcyclohex-2-en-1-one

• IUPAC Name: (2E)-3-[2-(3,4-diethoxyphenyl)ethylimino]-2-(1-hydroxypentylidene)cyclohexan-1-one
• InChI: InChI=1S/C23H33NO4/c1-4-7-10-19(25)23-18(9-8-11-20(23)26)24-15-14-17-12-13-21(27-5-2)22(16-17)28-6-3/h12-13,16,25H,4-11,14-15H2,1-3H3/b23-19+,24-18?
• InChI Key: LZOVTLNFEUVDQE-WZRVJKBVSA-N
• Canonical SMILES: CCCCC(=C1C(=NCCC2=CC(=C(C=C2)OCC)OCC)CCCC1=O)O
• Isomeric SMILES: CCCC/C(=C\1/C(=NCCC2=CC(=C(C=C2)OCC)OCC)CCCC1=O)/O
• Molecular Formula: C23H33NO4
• Molecular Weight: 387.5 g/mol

Description

3-{[2-(3,4-diethoxyphenyl)ethyl]amino}-2-pentanoylcyclohex-2-en-1-one, also known as DEPEA, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 3-{[2-(3,4-diethoxyphenyl)ethyl]amino}-2-pentanoylcyclohex-2-en-1-one is not fully understood, but it is believed to act on various neurotransmitter systems in the brain, including the dopamine, serotonin, and acetylcholine systems. 3-{[2-(3,4-diethoxyphenyl)ethyl]amino}-2-pentanoylcyclohex-2-en-1-one may also have antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective properties.
Biochemical and Physiological Effects:
3-{[2-(3,4-diethoxyphenyl)ethyl]amino}-2-pentanoylcyclohex-2-en-1-one has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter levels, the reduction of oxidative stress, and the inhibition of inflammation. These effects may contribute to its potential therapeutic properties.

Advantages and Limitations for Lab Experiments

One advantage of 3-{[2-(3,4-diethoxyphenyl)ethyl]amino}-2-pentanoylcyclohex-2-en-1-one is its relatively simple synthesis method, which makes it accessible for use in lab experiments. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 3-{[2-(3,4-diethoxyphenyl)ethyl]amino}-2-pentanoylcyclohex-2-en-1-one, including further studies on its mechanism of action, the development of more potent and selective derivatives, and the investigation of its potential therapeutic applications in various diseases. Additionally, more research is needed to determine the safety and toxicity of 3-{[2-(3,4-diethoxyphenyl)ethyl]amino}-2-pentanoylcyclohex-2-en-1-one and its derivatives.

Synthesis Methods

The synthesis of 3-{[2-(3,4-diethoxyphenyl)ethyl]amino}-2-pentanoylcyclohex-2-en-1-one involves a multi-step process that starts with the reaction between 3,4-diethoxybenzaldehyde and 2-bromoethylamine hydrobromide to form 2-(3,4-diethoxyphenyl)ethylamine. This intermediate is then reacted with cyclohexanone in the presence of acetic anhydride and sodium acetate to form 3-{[2-(3,4-diethoxyphenyl)ethyl]amino}-2-cyclohexen-1-one. Finally, this compound is reacted with pentanoyl chloride to yield 3-{[2-(3,4-diethoxyphenyl)ethyl]amino}-2-pentanoylcyclohex-2-en-1-one.

Scientific Research Applications

3-{[2-(3,4-diethoxyphenyl)ethyl]amino}-2-pentanoylcyclohex-2-en-1-one has been studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, 3-{[2-(3,4-diethoxyphenyl)ethyl]amino}-2-pentanoylcyclohex-2-en-1-one has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In pharmacology, 3-{[2-(3,4-diethoxyphenyl)ethyl]amino}-2-pentanoylcyclohex-2-en-1-one has been studied for its potential as a drug target and may be useful in the development of new drugs. In medicinal chemistry, 3-{[2-(3,4-diethoxyphenyl)ethyl]amino}-2-pentanoylcyclohex-2-en-1-one has been used as a scaffold for the synthesis of novel compounds with potential therapeutic applications.